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Clofarabine Triphosphate Triethylamine Salt Clofarabine Triphosphate Triethylamine Salt
Brand Name: Vulcanchem
CAS No.: 134646-41-6
VCID: VC0118624
InChI: InChI=1S/C10H14ClFN5O12P3/c11-10-15-7(13)5-8(16-10)17(2-14-5)9-4(12)6(18)3(27-9)1-26-31(22,23)29-32(24,25)28-30(19,20)21/h2-4,6,9,18H,1H2,(H,22,23)(H,24,25)(H2,13,15,16)(H2,19,20,21)/t3-,4+,6-,9-/m1/s1
SMILES: C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)F)Cl)N
Molecular Formula: C10H14ClFN5O12P3
Molecular Weight: 543.62 g/mol

Clofarabine Triphosphate Triethylamine Salt

CAS No.: 134646-41-6

Reference Standards

VCID: VC0118624

Molecular Formula: C10H14ClFN5O12P3

Molecular Weight: 543.62 g/mol

Clofarabine Triphosphate Triethylamine Salt - 134646-41-6

CAS No. 134646-41-6
Product Name Clofarabine Triphosphate Triethylamine Salt
Molecular Formula C10H14ClFN5O12P3
Molecular Weight 543.62 g/mol
IUPAC Name [[(2R,3R,4S,5R)-5-(6-amino-2-chloropurin-9-yl)-4-fluoro-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
Standard InChI InChI=1S/C10H14ClFN5O12P3/c11-10-15-7(13)5-8(16-10)17(2-14-5)9-4(12)6(18)3(27-9)1-26-31(22,23)29-32(24,25)28-30(19,20)21/h2-4,6,9,18H,1H2,(H,22,23)(H,24,25)(H2,13,15,16)(H2,19,20,21)/t3-,4+,6-,9-/m1/s1
Standard InChIKey ILZCVFJUTWHERD-AYQXTPAHSA-N
Isomeric SMILES C1=NC2=C(N=C(N=C2N1[C@H]3[C@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)F)Cl)N
SMILES C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)F)Cl)N
Canonical SMILES C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)F)Cl)N
Synonyms 2-Chloro-9-[2-deoxy-2-fluoro-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-β-D-arabinofuranosyl]-9H-purin-6-amine Triethylamine Salt
PubChem Compound 9915350
Last Modified Nov 11 2021
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